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Compound of Interest

Compound Name: AL 8810 isopropyl! ester

Cat. No.: B15570505

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling AL 8810 isopropyl ester. The following procedures
are designed to ensure safe operational handling and proper disposal of this chemical
compound.

Chemical Identifier:
o Trade Name: AL 8810 isopropyl ester

e Synonym: 9a,15R-dihydroxy-113-fluoro-15-(2,3-dihydro-1H-inden-2-yl)-16,17,18,19,20-
pentanor-prosta-5Z,13E- dien-1-oic acid, isopropyl ester[1]

e CAS Number: 208114-93-6[1]

AL 8810 isopropyl ester is a lipid-soluble, esterified prodrug form of AL 8810, a prostaglandin
F2a analog.[2][3] While the safety data sheet (SDS) for AL 8810 isopropyl ester indicates that
the substance is not classified as hazardous according to the Globally Harmonized System
(GHS), it is imperative to follow standard laboratory safety protocols.[1]

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling AL 8810
isopropyl ester is provided in the table below.
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Protection Type Recommended Equipment Rationale

Protects against accidental

Eye Protection Safety glasses or goggles
splashes or aerosols.

) Chemical-resistant gloves Prevents direct skin contact
Hand Protection o ) )
(e.g., nitrile) with the chemical.

Provides a barrier against

Body Protection Laboratory coat ) o
spills and contamination.
The SDS states that breathing
Not generally required under equipment is not required.[1]
Respiratory Protection normal use with adequate However, a fume hood should
ventilation. be used if there is a potential

for aerosol generation.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Precautionary Measures:
» Review the Safety Data Sheet (SDS) for AL 8810 isopropyl ester before handling.[1]
o Ensure a designated and well-ventilated workspace, preferably a chemical fume hood.

 Verify the availability and functionality of safety equipment, including an eyewash station and
safety shower.

» Don the appropriate personal protective equipment (PPE) as outlined in the table above.
2. Handling the Compound:

 Allow the container to reach room temperature before opening to avoid moisture
condensation.

o Carefully open the container to prevent spillage or aerosol generation.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.benchchem.com/product/b15570505?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/10113m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Use calibrated equipment for transferring and weighing the substance.

» Avoid direct contact with skin and eyes. In case of accidental contact, rinse the affected area
with copious amounts of water.[1]

e Minimize the creation of dust or aerosols during handling.

3. Post-Handling:

o Securely close the container after use.

e Clean the work area and any equipment used with an appropriate solvent.
 Remove and dispose of contaminated PPE in the designated waste stream.
e Wash hands thoroughly with soap and water after completing the work.
Disposal Plan

1. Waste Segregation and Collection:

« All waste materials contaminated with AL 8810 isopropyl ester, including empty containers,
disposable labware, and contaminated PPE, should be considered chemical waste.

o Collect this waste in a designated, properly labeled, and sealed hazardous waste container.
2. Disposal Procedure:

» Dispose of the chemical waste in accordance with local, state, and federal regulations.

e Do not dispose of AL 8810 isopropyl ester down the drain or in the regular trash.[1]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of AL 8810 isopropyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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